Cas no 121474-53-1 (p-Cresol-(methyl-13C))

• Product Name: p-Cresol-(methyl-13C)
• CAS No: 121474-53-1
• Molecular Formula: C₇H₈O
• Molecular Weight: 108.13782
• CID: 104733
• PubChem ID: 16213360

p-Cresol-(methyl-13C) Properties

Names and Identifiers

• Phenol, 4-(methyl-13C)-(9CI)
• 4-methylphenol
• 4-methyl-13c-phenol
• P-CRESOL-METHYL-13C
• p-cresol-13c1(methyl-13c)
• P-CRESOL-METHYL-13C, 99 ATOM % 13C
• p-Cresol-(methyl-13C), 99 atom % 13C
• DTXSID50583898
• 121474-53-1
• 4-(~13~C)Methylphenol
• p-Cresol-(methyl-13C)
• 4-(113C)methylphenol

• InChIKey： IWDCLRJOBJJRNH-OUBTZVSYSA-N
• Inchi： InChI=1S/C7H8O/c1-6-2-4-7(8)5-3-6/h2-5,8H,1H3/i1+1
• SMILES： [13CH3]C1C=CC(O)=CC=1

Computed Properties

• Exact Mass: 109.060869710g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 109.060869710g/mol
• Heavy Atom Count: 8
• Complexity: 62.8
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 202 °C(lit.)
• Melting Point: 32-34 °C(lit.)
• Vapor Pressure: Not available
• Flash Point: 193 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.043 g/mL at 25 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols